Cas no 154548-68-2 (Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-)

Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- structure
154548-68-2 structure
Product Name:Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
CAS No:154548-68-2
MF:C11H9N3O2
MW:215.208061933517
CID:106616
PubChem ID:45094404
Update Time:2025-04-18

Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-
    • Benzonitrile, 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)- (9CI)
    • 4-(5-ethoxy-1,3,4-oxadiazol-2-yl)benzonitrile
    • Benzonitrile,4-(5-ethoxy-1,3,4-oxadiazol-2-yl)-(9ci)
    • 154548-68-2
    • Inchi: 1S/C11H9N3O2/c1-2-15-11-14-13-10(16-11)9-5-3-8(7-12)4-6-9/h3-6H,2H2,1H3
    • InChI Key: FLFNXVKHJXEFON-UHFFFAOYSA-N
    • SMILES: O1C(=NN=C1C1C=CC(C#N)=CC=1)OCC

Computed Properties

  • Exact Mass: 215.06957
  • Monoisotopic Mass: 215.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.9A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 71.94
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